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Introduction: Sodium 1-naphthaleneacetate (NAA-Na) is a synthetic auxin analog widely
utilized in agriculture as a plant growth regulator.[1] Its primary functions include stimulating
root formation, controlling fruit set and thinning, preventing premature fruit drop, and promoting
overall plant growth.[2][3] As a water-soluble salt of 1-naphthaleneacetic acid (NAA), it offers
ease of application in various agricultural settings.[1][4] This document provides detailed
application notes and experimental protocols for the field use of NAA-Na, intended for research
and development purposes.

Data Presentation: Quantitative Effects of NAA-Na
Application

The following tables summarize the quantitative effects of NAA-Na on various crops as

reported in scientific studies.

Table 1: Effect of NAA-Na on Growth and Yield of Eggplant (Solanum melongena L.)[5]
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NAA-Na . Yield per
Plant Number Number Fruit .
Concentr ] ] ) Yield per Hectare
. Height of of Fruits Weight .
ation Plant (kg) (metric
(cm) Branches per Plant (9)

(ppm) tons)

0 (Control)

40 73.73 9.20 10.11 186.67 131 41.9

50 - - - - - -

60 - - - - - -

70 - - - - - -

Data
represents
the
treatment
with the
highest
reported

efficacy.

Table 2: Influence of NAA-Na on Yield Attributes of Rice (Oryza sativa L.)[6]

NAA-Na . L
. Number of Tillers ] % Increase in Yield
Concentration Yield per Plant (g)
per Plant Over Control
(ppm)
0 (Control) - - -
20 - - -
40 Highest 3.57 67.61
60 - - 17.30
80 - - 55.40
100 - - 0.94
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Table 3: Effect of NAA-Na on Fruit Thinning and Quality of 'Murcott' Mandarin[7]

NAA-Na L . :
. Application Timing  Number of Fruits . .
Concentration . Fruit Weight (g)
(Fruit Diameter) per Tree
(ppm)
0 (Control) 845.05
200 lcm
200 1.5cm
400 660.38 164.38

Data represents the
most effective thinning
treatment and the
highest resulting fruit

weight.

Table 4: Effect of NAA-Na on Rooting of Duranta erecta L. Cuttings[8]

NAA-Na
. . Average Number of Average Root
Concentration Rooting Rate (%)
Roots Length (cm)
(mM)
0 (Control)
2.5 78 16.8 4.27

Experimental Protocols

Protocol 1: Field Efficacy Trial of NAA-Na for Improved

Growth and Yield

Objective: To determine the optimal concentration of foliar-applied NAA-Na for enhancing the

growth and yield of a target crop.

Materials:
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e Sodium 1-naphthaleneacetate (NAA-Na) of known purity.

e Target crop seedlings or established plants.

o Randomized complete block design (RCBD) field plot.[5]

o Knapsack sprayer or similar application equipment.

» Standard agronomic inputs for the target crop.

o Data collection tools (e.g., measuring tape, scales, data sheets).
Methodology:

o Experimental Design:

o Establish a field trial using a Randomized Complete Block Design (RCBD) with a minimum
of three replications.[5]

o Define treatment plots of a suitable size, ensuring a buffer zone of at least 1 meter
between plots to prevent spray drift.

o Treatments should include a negative control (no NAA-Na application) and a range of
NAA-Na concentrations (e.g., 20, 40, 60, 80 ppm).[9]

o Treatment Preparation and Application:

o Prepare stock solutions of NAA-Na. Due to its solubility in water, NAA-Na can be directly
dissolved to the desired concentration.[1]

o For a 100 ppm stock solution, dissolve 100 mg of NAA-Na in 1 liter of distilled water.

o Prepare working solutions for each treatment by diluting the stock solution. For example,
to make a 20 ppm solution, dilute 200 ml of the 100 ppm stock solution to 1 liter with
water.

o Apply the treatments as a foliar spray at the appropriate growth stage, as determined by
the research objective (e.g., 50% flowering and 20 days after the first application for
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eggplant).[5] Ensure thorough coverage of the foliage.

o Data Collection:

o At predetermined intervals and at harvest, collect data on relevant parameters. These may
include:

» Growth parameters: Plant height, number of branches, leaf area.[5]
» Yield components: Number of fruits per plant, fruit weight, fruit dimensions.[5][9]
= Overall yield: Yield per plant and calculated yield per hectare.[5][9]

 Statistical Analysis:

o Analyze the collected data using appropriate statistical methods for an RCBD, such as
Analysis of Variance (ANOVA), to determine the significance of treatment effects.

Protocol 2: Evaluation of NAA-Na as a Rooting Agent for
Cuttings

Objective: To assess the efficacy of different concentrations of NAA-Na in promoting
adventitious root formation in stem cuttings.

Materials:

Sodium 1-naphthaleneacetate (NAA-Na).

Healthy, uniform stem cuttings of the target plant species.

Rooting medium (e.g., peat moss, perlite, vermiculite).[8]

Planting trays or pots.

Controlled environment for rooting (e.g., greenhouse with misting system).
Methodology:

» Cutting Preparation:
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o Collect uniform stem cuttings from healthy mother plants. The type of cutting (softwood,
semi-hardwood, hardwood) will depend on the plant species.

o Prepare the cuttings to a standard length (e.g., 15 cm), ensuring each has at least two to
three nodes.[10]

o Treatment Application:

o Prepare a range of NAA-Na solutions (e.g., 0.5, 1.0, 1.5, 2.0, 2.5, 3.0 mM).[8] A control
treatment with distilled water should be included.

o Apply the NAA-Na solution to the basal end of the cuttings using one of the following
methods:

» Soaking Method: Soak the basal 2-3 cm of the cuttings in the NAA-Na solution for a
specified duration (e.g., 2 hours).[11]

» Quick Dip Method: Dissolve NAA-Na in 50% alcohol to a higher concentration (e.qg.,
500-10,000 ppm) and dip the basal end of the cuttings for 4-5 seconds.

» Powder Method: Mix NAA-Na with a carrier like talcum powder and dip the moistened
basal end of the cuttings into the powder.

e Planting and Incubation:
o Insert the treated cuttings into the rooting medium in planting trays.

o Place the trays in a suitable environment with high humidity and controlled temperature to
facilitate rooting.[8]

o Data Collection and Analysis:
o After a predetermined period, carefully remove the cuttings from the medium and assess:
» Rooting percentage: The proportion of cuttings that have formed roots.[11]

= Number of roots per cutting.[11]
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= Average root length.[11]

o Analyze the data statistically to determine the most effective NAA-Na concentration for
rooting.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.cabidigitallibrary.org/doi/full/10.5555/20183124573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation Phase

Define Research Objective

:

Experimental Design (e.g., RCBD)

:

Prepare Materials (NAA-Na, Plants)

Applicati(v)n Phase

Prepare NAA-Na Solutions

:

Apply Treatments to Plots/Cuttings

Data Collectipn & Analysis

Collect Growth, Yield, or Rooting Data

:

Statistical Analysis (ANOVA)

:

Interpret Results & Draw Conclusions

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cell Nucleus

NAA-Na (Auxin)

Aux/IAA Repressor

|
represses
|

degraded

Auxin Response Factor (ARF)

26S Proteasome

activates transcription

Auxin Response Gene>

Transcription & Response

Simplified Auxin (NAA-Na) Signaling Pathway

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support



https://www.benchchem.com/product/b15552594?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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